Cas no 756461-65-1 (hydrogen 2-hydroxy-3-(trimethylazaniumyl)propylphosphonate)

• Product Name: hydrogen 2-hydroxy-3-(trimethylazaniumyl)propylphosphonate
• CAS No: 756461-65-1
• MF: C₆H₁₆NO₄P
• MW: 197.169302940369
• MDL: MFCD24390557
• CID: 5242014
• PubChem ID: 23420399
• Update Time: 2026-03-08

hydrogen 2-hydroxy-3-(trimethylazaniumyl)propylphosphonate Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium, 2-hydroxy-N,N,N-trimethyl-3-phosphono-, inner salt
• hydrogen 2-hydroxy-3-(trimethylazaniumyl)propylphosphonate

• MDL： MFCD24390557
• Inchi： 1S/C6H16NO4P/c1-7(2,3)4-6(8)5-12(9,10)11/h6,8H,4-5H2,1-3H3,(H-,9,10,11)
• InChI Key： CFKIUJQHVVMWGR-UHFFFAOYSA-N
• SMILES： C(C(O)CP(O)([O-])=O)[N+](C)(C)C

Additional information on hydrogen 2-hydroxy-3-(trimethylazaniumyl)propylphosphonate

Hydrogen 2-Hydroxy-3-(Trimethylazaniumyl)Propylphosphonate (CAS No. 756461-65-1): Properties, Applications, and Market Insights

Hydrogen 2-hydroxy-3-(trimethylazaniumyl)propylphosphonate (CAS No. 756461-65-1) is a specialized organophosphorus compound with unique chemical properties. This compound, often referred to as HTPP in research circles, has garnered attention due to its versatile applications in biochemistry, materials science, and industrial processes. The molecular structure features a phosphonate group, a hydroxy group, and a trimethylazaniumyl moiety, making it a multifunctional molecule with significant potential.

The growing interest in hydrogen 2-hydroxy-3-(trimethylazaniumyl)propylphosphonate is driven by its role in green chemistry and sustainable materials. Researchers are exploring its use as a chelating agent and corrosion inhibitor, particularly in water treatment and metal surface protection. Its ability to form stable complexes with metal ions makes it valuable in industrial applications where environmental regulations are becoming stricter.

One of the most searched questions about CAS No. 756461-65-1 is its safety profile and biodegradability. Studies indicate that this compound exhibits low toxicity, aligning with the global shift toward eco-friendly chemicals. Its phosphonate group contributes to its stability under harsh conditions, while the hydroxy and trimethylazaniumyl groups enhance its solubility in aqueous solutions, making it suitable for biomedical applications.

In the pharmaceutical industry, hydrogen 2-hydroxy-3-(trimethylazaniumyl)propylphosphonate is being investigated for its potential as a drug delivery enhancer. Its amphiphilic nature allows it to interact with both hydrophobic and hydrophilic molecules, improving the bioavailability of certain active pharmaceutical ingredients (APIs). This aligns with the increasing demand for advanced drug formulations in personalized medicine.

The agricultural sector is another area where this compound shows promise. Its chelating properties can improve nutrient uptake in plants, making it a candidate for next-generation fertilizers. With the rise of precision agriculture and sustainable farming, researchers are exploring its role in reducing environmental impact while boosting crop yields.

From a market perspective, the demand for hydrogen 2-hydroxy-3-(trimethylazaniumyl)propylphosphonate is expected to grow, particularly in regions with stringent environmental policies. Companies specializing in specialty chemicals are investing in its production to meet the needs of industries such as water treatment, pharmaceuticals, and agriculture. The compound's versatility and compliance with green chemistry principles position it as a key player in the future of sustainable industrial solutions.

In summary, hydrogen 2-hydroxy-3-(trimethylazaniumyl)propylphosphonate (CAS No. 756461-65-1) is a multifaceted compound with applications spanning multiple industries. Its unique chemical structure, combined with its eco-friendly profile, makes it a valuable asset in the pursuit of sustainable innovation. As research continues, its potential in biomedical, agricultural, and industrial applications is likely to expand, solidifying its place in the specialty chemicals market.